![molecular formula C15H20N2O5S B215589 Ethyl oxo{[4-(piperidin-1-ylsulfonyl)phenyl]amino}acetate](/img/structure/B215589.png)
Ethyl oxo{[4-(piperidin-1-ylsulfonyl)phenyl]amino}acetate
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Overview
Description
Ethyl oxo{[4-(piperidin-1-ylsulfonyl)phenyl]amino}acetate is a chemical compound that belongs to the class of sulfonamide derivatives. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 416.51 g/mol. This compound has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of Ethyl oxo{[4-(piperidin-1-ylsulfonyl)phenyl]amino}acetate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the biosynthesis of important cellular components such as nucleic acids and proteins. This leads to the disruption of cellular processes and ultimately leads to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to have antioxidant properties and has been shown to reduce the production of reactive oxygen species in cells. The compound has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response, which may contribute to its anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
Ethyl oxo{[4-(piperidin-1-ylsulfonyl)phenyl]amino}acetate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yield and purity. It is soluble in organic solvents, which makes it easy to handle in lab experiments. However, the compound has some limitations as well. It is not very water-soluble, which limits its use in aqueous-based experiments. Additionally, the compound has not been extensively studied for its toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on Ethyl oxo{[4-(piperidin-1-ylsulfonyl)phenyl]amino}acetate. One potential area of research is its use as an antimicrobial agent. Further studies are needed to determine its efficacy against various bacterial and fungal strains and to evaluate its potential for use in clinical settings. Another area of research is its potential as an anti-inflammatory agent. Studies are needed to determine its mechanism of action and to evaluate its potential for use in treating inflammatory diseases such as arthritis. Finally, research is needed to evaluate the toxicity of the compound and to determine its safety for use in humans.
Synthesis Methods
Ethyl oxo{[4-(piperidin-1-ylsulfonyl)phenyl]amino}acetate can be synthesized by the reaction of 4-(piperidin-1-ylsulfonyl)aniline with ethyl chloroacetate in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions in an organic solvent such as dimethylformamide. The product is obtained in high yield and purity after purification by recrystallization.
Scientific Research Applications
Ethyl oxo{[4-(piperidin-1-ylsulfonyl)phenyl]amino}acetate has been extensively studied for its potential therapeutic applications. It has been reported to have antimicrobial, antitumor, and anti-inflammatory activities. The compound has been tested against various bacterial and fungal strains and has shown promising results in inhibiting their growth.
properties
Molecular Formula |
C15H20N2O5S |
---|---|
Molecular Weight |
340.4 g/mol |
IUPAC Name |
ethyl 2-oxo-2-(4-piperidin-1-ylsulfonylanilino)acetate |
InChI |
InChI=1S/C15H20N2O5S/c1-2-22-15(19)14(18)16-12-6-8-13(9-7-12)23(20,21)17-10-4-3-5-11-17/h6-9H,2-5,10-11H2,1H3,(H,16,18) |
InChI Key |
WORIQPDTRVVQEE-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2 |
Canonical SMILES |
CCOC(=O)C(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2 |
Origin of Product |
United States |
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